Cas no 1999611-98-1 (2-2-(Cyclopropylmethoxy)ethoxyacetaldehyde)

• Product Name: 2-2-(Cyclopropylmethoxy)ethoxyacetaldehyde
• CAS No: 1999611-98-1
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 6136531
• PubChem ID: 139592892
• Update Time: 2025-10-28

2-2-(Cyclopropylmethoxy)ethoxyacetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-2-(Cyclopropylmethoxy)ethoxyacetaldehyde
• Acetaldehyde, 2-[2-(cyclopropylmethoxy)ethoxy]-
• A1-23358
• 1999611-98-1
• EN300-785287
• 2-[2-(Cyclopropylmethoxy)ethoxy]acetaldehyde

• Inchi： 1S/C8H14O3/c9-3-4-10-5-6-11-7-8-1-2-8/h3,8H,1-2,4-7H2
• InChI Key： XXSGPTCBTVHYFP-UHFFFAOYSA-N
• SMILES： C(=O)COCCOCC1CC1

Computed Properties

• Exact Mass: 158.094294304g/mol
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.051±0.06 g/cm3(Predicted)
• Boiling Point: 209.8±15.0 °C(Predicted)

Additional information on 2-2-(Cyclopropylmethoxy)ethoxyacetaldehyde

2-(Cyclopropylmethoxy)ethoxyacetaldehyde: A Comprehensive Overview

The compound 2-(Cyclopropylmethoxy)ethoxyacetaldehyde (CAS No. 1999611-98-1) is a versatile organic molecule with significant applications in various fields, including materials science, pharmaceuticals, and environmental chemistry. This compound has garnered attention due to its unique chemical structure and promising properties, which have been explored in recent studies. In this article, we delve into the details of its structure, synthesis, applications, and the latest research findings.

Chemical Structure and Properties

2-(Cyclopropylmethoxy)ethoxyacetaldehyde consists of a cyclopropyl group attached to a methoxy unit, which is further connected to an ethoxy group and an acetaldehyde moiety. The cyclopropane ring introduces strain into the molecule, making it highly reactive under certain conditions. This strain can be exploited in various chemical reactions to produce high-energy intermediates or products with unique properties. The acetaldehyde group adds functionality, enabling the molecule to participate in condensation reactions or serve as a precursor for more complex structures.

Recent studies have highlighted the importance of understanding the electronic effects of the cyclopropane ring on the overall reactivity of the molecule. Researchers have found that the strained cyclopropane ring can act as a directing group, influencing the regioselectivity of reactions involving this compound. This insight has opened new avenues for its use in asymmetric synthesis and catalytic processes.

Synthesis and Characterization

The synthesis of 2-(Cyclopropylmethoxy)ethoxyacetaldehyde involves a multi-step process that typically begins with the preparation of the cyclopropane derivative. Recent advancements in catalytic methods have made this synthesis more efficient and environmentally friendly. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct the key intermediates with high precision.

Characterization of this compound has been carried out using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These studies have provided detailed insights into its molecular geometry and bonding characteristics. The presence of the cyclopropane ring has been shown to influence the chemical shifts in NMR spectra, offering a unique fingerprint for this compound.

Applications in Materials Science

One of the most promising applications of 2-(Cyclopropylmethoxy)ethoxyacetaldehyde lies in materials science. Its ability to form stable polymers under specific conditions has led to its use in developing advanced materials for electronic devices and biomedical applications. Recent research has demonstrated that polymers derived from this compound exhibit excellent thermal stability and mechanical strength, making them suitable for high-performance applications.

In addition, this compound has been explored as a precursor for carbon-based materials such as graphene and carbon nanotubes. The strained cyclopropane ring facilitates controlled decomposition under high-temperature conditions, yielding nanostructured carbons with tailored properties.

Pharmaceutical Applications

The pharmaceutical industry has also taken notice of 2-(Cyclopropylmethoxy)ethoxyacetaldehyde, particularly due to its potential as a drug delivery agent or a building block for bioactive molecules. Recent studies have shown that this compound can be used to synthesize prodrugs that enhance drug solubility and bioavailability.

Furthermore, its ability to undergo click chemistry reactions has made it an attractive candidate for constructing complex molecular architectures with therapeutic potential. Researchers are actively exploring its role in designing molecules targeting specific biological pathways associated with diseases such as cancer and neurodegenerative disorders.

Environmental Applications

In environmental chemistry, 2-(Cyclopropylmethoxy)ethoxyacetaldehyde has been investigated for its role in degradation processes of organic pollutants. Its reactivity under photochemical conditions makes it a potential candidate for use in remediation technologies aimed at breaking down persistent organic pollutants (POPs).

Recent experiments have demonstrated that this compound can act as a catalyst in photodegradation reactions, accelerating the breakdown of harmful chemicals in water and soil. This application aligns with global efforts to develop sustainable solutions for environmental cleanup.

Conclusion